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Compound of Interest

Compound Name: Creatine D3

Cat. No.: B6594915

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
immediate safety and logistical information for the proper disposal of Creatine D3, a
deuterated isotopologue of creatine. Adherence to these procedures is critical for maintaining a
safe laboratory environment and ensuring regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

Creatine D3, while not classified as a hazardous material for transport, can cause skin, eye,
and respiratory irritation.[1][2] Therefore, appropriate personal protective equipment must be
worn when handling this compound.

Protective Equipment Specification

Eye/Face Protection Chemical safety goggles or glasses.

) ) Chemical-resistant gloves (e.qg., nitrile) and a lab
Skin Protection .
coat.

A NIOSH-approved respirator is recommended
Respiratory Protection if ventilation is inadequate or if handling large

quantities that may generate dust.
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Step-by-Step Disposal Protocol for Creatine D3

This protocol outlines the necessary steps for the safe disposal of unused or waste Creatine
D3.

« Initial Assessment: Treat all waste Creatine D3 as hazardous chemical waste unless
confirmed otherwise by your institution's Environmental Health and Safety (EHS) office.[3]
Do not dispose of Creatine D3 down the drain or in regular trash.[4]

» Waste Collection and Segregation:
o Collect waste Creatine D3 in a designated, properly labeled, and sealed container.

o The container must be compatible with the chemical; high-density polyethylene (HDPE) or
glass containers are suitable.

o Keep solid and liquid waste separate.[5]
o Do not mix Creatine D3 waste with other incompatible chemical waste.[6]
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the chemical name ("Creatine
D3"), and the approximate quantity.

o Include the date when the first waste was added to the container.
o Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.[4]

o The storage area should be well-ventilated.[6]
» Disposal:

o Contact your institution's licensed professional waste disposal service for pickup and
disposal of the waste Creatine D3.[2]
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o Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal of Empty Containers

Proper disposal of empty Creatine D3 containers is crucial to prevent accidental exposure or
environmental contamination.

e Triple Rinsing:

o For containers that held acutely hazardous waste, triple rinse them with a suitable solvent
(e.g., water, if appropriate for the formulation) before disposing of them as regular trash.[3]

o Collect the rinsate (the liquid from rinsing) and dispose of it as hazardous waste along with
the Creatine D3 waste.[3]

o Defacing Labels:

o Before disposing of the rinsed container in the regular trash, completely deface or remove
all chemical labels.[3]

» Final Disposal:

o Dispose of the triple-rinsed and defaced container in the appropriate recycling or regular
trash receptacle as per your facility's guidelines.

Quantitative Data Summary

The following table summarizes key quantitative data for Creatine D3, extracted from various
Safety Data Sheets.
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Property Value

Molecular Formula C4H6D3N302
Molecular Weight 134.15 g/mol
Appearance White to off-white solid
Melting Point 292 °C (decomposes)

Solubility in Water

13 g/L[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Creatine D3 and its containers.
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Creatine D3 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Creatine D3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6594915#creatine-d3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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